N-(4-hydroxyphenyl)-N-(5-methylthiophen-2-yl)sulfonylcyclopropanecarboxamide

• IUPAC Name: N-(4-hydroxyphenyl)-N-(5-methylthiophen-2-yl)sulfonylcyclopropanecarboxamide
• InChI: InChI=1S/C15H15NO4S2/c1-10-2-9-14(21-10)22(19,20)16(15(18)11-3-4-11)12-5-7-13(17)8-6-12/h2,5-9,11,17H,3-4H2,1H3
• InChI Key: NFPZPDMTUVTMRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)S(=O)(=O)N(C2=CC=C(C=C2)O)C(=O)C3CC3
• Molecular Formula: C15H15NO4S2
• Molecular Weight: 337.4 g/mol

Description

N-(4-hydroxyphenyl)-N-(5-methylthiophen-2-yl)sulfonylcyclopropanecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(4-hydroxyphenyl)-N-(5-methylthiophen-2-yl)sulfonylcyclopropanecarboxamide is not fully understood. However, studies have suggested that it may exert its anticancer effects by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound may have various biochemical and physiological effects. For instance, it has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit tumor growth, and reduce inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(4-hydroxyphenyl)-N-(5-methylthiophen-2-yl)sulfonylcyclopropanecarboxamide is that it is relatively easy to synthesize and purify. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in various applications.

Future Directions

There are several future directions for research on N-(4-hydroxyphenyl)-N-(5-methylthiophen-2-yl)sulfonylcyclopropanecarboxamide. One direction is to further investigate its potential as an anticancer agent, with a focus on optimizing its efficacy and reducing potential side effects. Another direction is to explore its potential use in agriculture, with a focus on developing more sustainable and eco-friendly farming practices. Additionally, further research is needed to fully understand its mechanism of action and potential applications in material science.

Synthesis Methods

The synthesis of N-(4-hydroxyphenyl)-N-(5-methylthiophen-2-yl)sulfonylcyclopropanecarboxamide involves the reaction of 4-hydroxybenzenesulfonyl chloride with 5-methylthiophene-2-amine in the presence of a base, followed by the addition of cyclopropanecarbonyl chloride. The resulting product is then purified using column chromatography.

Scientific Research Applications

N-(4-hydroxyphenyl)-N-(5-methylthiophen-2-yl)sulfonylcyclopropanecarboxamide has shown potential applications in various fields such as medicinal chemistry, agriculture, and material science. In medicinal chemistry, this compound has been studied for its potential as an anticancer agent, with promising results in preclinical studies. In agriculture, it has been explored for its ability to enhance plant growth and yield. In material science, it has been investigated for its potential use in the development of organic semiconductors.